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This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of BI-853520.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of BI-8535207

Al: The solid form of BI-853520 should be stored at -20°C for long-term stability, with some
suppliers indicating storage for up to 3 years at this temperature.[1][2] It is crucial to keep the
product in a sealed container and protected from moisture and light.[3][4]

Q2: What are the recommended storage conditions for BI-853520 stock solutions?

A2: Stock solutions of BI-853520 should be stored at -80°C.[1][4] Under these conditions, the
solution is stable for at least one year.[1] Some suppliers also indicate stability for up to 6
months at -80°C or for 1 month at -20°C.[4] To prevent degradation from repeated freeze-thaw
cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

[1]

Q3: How should I handle BI-853520 during experimental use?
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A3: BI-853520 should be protected from moisture and light.[3][4] When preparing solutions, it is
advisable to use fresh, anhydrous solvents, as moisture-absorbing DMSO can reduce solubility.
[1] For in vivo experiments, it is recommended to prepare the working solution freshly on the
same day of use.[4]

Q4: In what solvents can | dissolve BI-8535207?

A4: BI-853520 is soluble in DMSO.[1][2] One supplier indicates a solubility of up to 100 mg/mL
in fresh DMSO, while another suggests 71.4 mg/mL with sonication recommended to aid
dissolution.[1][2]

Troubleshooting Guide

Issue: | am observing precipitation in my BI-853520 stock solution after thawing.

e Possible Cause: The compound may have come out of solution due to the freeze-thaw cycle
or the concentration may be too high for the solvent at a lower temperature.

e Solution: Gently warm the solution and use sonication to aid in redissolving the compound.
[2] Ensure that you are using fresh, anhydrous DMSO, as absorbed moisture can decrease
solubility.[1] For future use, consider preparing aliquots to minimize freeze-thaw cycles.

Issue: My in vivo formulation with BI-853520 is showing phase separation.

e Possible Cause: The components of the formulation may not be mixing properly, or the
solubility limit might be exceeded.

e Solution: When preparing formulations with co-solvents like PEG300, Tween-80, and saline
or corn oil, ensure that each solvent is added sequentially and mixed thoroughly before
adding the next.[3][4] If precipitation or phase separation occurs, gentle heating and/or
sonication can be used to help dissolve the compound.[4] Always prepare in vivo
formulations fresh for each experiment.[4]

Data Presentation

Table 1: Storage Conditions for BI-853520 (Solid Form)
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Storage Temperature Duration Special Conditions

Sealed container, protected
-20°C Up to 3 years[1][2] ) )
from moisture and light.[3][4]

Table 2: Storage Conditions for BI-853520 Stock Solutions

Storage . . .
Duration Solvent Special Conditions

Temperature

Aliquot to avoid
-80°C Up to 1 year[1] DMSO repeated freeze-thaw

cycles.[1]

Sealed storage, away
-80°C Up to 6 months[4] DMSO from moisture and

light.[4]

Sealed storage, away
-20°C Up to 1 month[4] DMSO from moisture and

light.[4]

Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution

Weigh the desired amount of solid BI-853520.

Add a calculated volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., 10 mM).

If necessary, gently warm the solution and use sonication to ensure complete dissolution.[2]

Aliquot the stock solution into single-use vials and store at -80°C.[1][4]

Protocol 2: Preparation of an In Vivo Formulation (Example 1)
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This protocol is an example, and the final formulation may need to be optimized for your
specific experimental needs.

 Start with a prepared stock solution of BI-853520 in DMSO (e.g., 25 mg/mL).[4]
o To prepare a 1 mL working solution, take 100 pL of the DMSO stock solution.[4]
e Add 400 pL of PEG300 and mix until the solution is clear.[4]

e Add 50 pL of Tween-80 and mix thoroughly.[4]

e Add 450 pL of Saline to bring the final volume to 1 mL and mix until uniform.[4]
e Use the freshly prepared formulation on the same day.[4]

Protocol 3: Preparation of an In Vivo Formulation (Example 2)

o Prepare a stock solution of BI-853520 in DMSO (e.g., 10 mg/mL).[3]

e To prepare a 1 mL working solution, add 100 uL of the clear DMSO stock solution to 900 pL
of corn oil.[3]

e Mix the components thoroughly until a clear solution is obtained.[3]

Visualizations
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Caption: Simplified FAK signaling pathway inhibited by BI-853520.
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Caption: Workflow for preparing an in vivo formulation of BI-853520.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. selleckchem.com [selleckchem.com]

o 2. Ifebemtinib (BI-853520) | FAK Inhibitor | Anti-tumor | TargetMol [targetmol.com]

o 3. BI-853520 |FAK and PTK2 kinase inhibitor | 1227948-82-4 | InvivoChem [invivochem.com]
e 4. medchemexpress.com [medchemexpress.com]

e To cite this document: BenchChem. [Technical Support Center: BI-853520 Stability and
Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574572/docs#technical-support-center-bi-853520-
stability-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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